Cas no 1262783-41-4 (1,1'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(3,6-dimethyl-9H-carbazole))

• Product name: 1,1'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(3,6-dimethyl-9H-carbazole)
• CAS No: 1262783-41-4
• MF: C₄₂H₃₆N₂
• MW: 568.74864
• CID: 1089675
• PubChem ID: 71711133

1,1'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(3,6-dimethyl-9H-carbazole) Chemical and Physical Properties

Names and Identifiers

• 1,1'-(2,2'-Dimethyl-[1,1'-biphenyl]-4,4'-diyl)bis(3,6-dimethyl-9H-carbazole)
• 1,1-(2,2-Dimethyl-4,4-biphenyldiyl)bis(3,6-dimethyl-9H-carbazole)
• 1-[4-[4-(3,6-dimethyl-9H-carbazol-1-yl)-2-methylphenyl]-3-methylphenyl]-3,6-dimethyl-9H-carbazole
• 1,1'-(2,2'-Dimethyl[1,1'-biphenyl]-4,4'-diyl)bis(3,6-dimethyl-9H-carbazole)
• 1262783-41-4
• DTXSID10856813
• SB66793
• AKOS022173173

• Inchi： InChI=1S/C42H36N2/c1-23-7-13-39-35(15-23)37-19-25(3)17-33(41(37)43-39)29-9-11-31(27(5)21-29)32-12-10-30(22-28(32)6)34-18-26(4)20-38-36-16-24(2)8-14-40(36)44-42(34)38/h7-22,43-44H,1-6H3
• InChI Key： MQMDNUMAQBAGSR-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)NC3=C(C=C(C)C=C23)C4=CC=C(C(=C4)C)C5=CC=C(C=C5C)C6=C7C(=CC(=C6)C)C8=C(C=CC(=C8)C)N7

Computed Properties

• Exact Mass: 568.28808
• Monoisotopic Mass: 568.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 914
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• PSA: 31.58